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Introduction

Ametryn is a selective triazine herbicide widely used for the control of broadleaf and grass
weeds in various agricultural crops. Accurate and reliable determination of its concentration in
commercial formulations is crucial for ensuring product quality, efficacy, and environmental
safety. This application note details a simple, cost-effective, and sensitive spectrophotometric
method for the quantitative determination of ametryn in herbicide formulations. The described
protocol is based on the colorimetric reaction of ametryn with pyridine and sulfanilic acid.

Principle of the Method

The spectrophotometric determination of ametryn is based on a two-step color development
reaction. In the first step, ametryn reacts with pyridine in an alkaline medium at an elevated
temperature. This reaction opens the triazine ring of ametryn, leading to the formation of an
intermediate. Subsequently, this intermediate couples with sulfanilic acid in an acidic medium to
form a stable, yellow-colored product. The intensity of the color, which is directly proportional to
the concentration of ametryn, is measured spectrophotometrically at a wavelength of maximum
absorbance (Amax) of 400 nm.[1][2]
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The following table summarizes the key quantitative parameters of the spectrophotometric
method for ametryn determination.

Parameter Value Reference

Wavelength of Maximum

Absorbance (Amax) 400 nm [Hi2]
Linearity Range 0.2 - 20 pg/mL [1]
Molar Absorptivity 2.1 x105 L mol~tcm™?

Limit of Detection (LOD) 0.16 pg/mL

Limit of Quantification (LOQ) 0.54 pg/mL

Recovery 96.0 £ 0.2% t0 98.4 £ 0.1%

Experimental Protocols
Apparatus and Reagents

e Apparatus:

[¢]

UV-Vis Spectrophotometer (e.g., Shimadzu, Agilent)

o

Water bath

o

Volumetric flasks (10 mL, 25 mL, 50 mL, 100 mL)

[¢]

Pipettes (various sizes)

[¢]

Analytical balance

o

pH meter
e Reagents:
o Ametryn reference standard (analytical grade)

o Pyridine (analytical grade)
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o Sodium hydroxide (NaOH)

o Sulfanilic acid

o Hydrochloric acid (HCI)

o Methanol (HPLC grade)

o Distilled or deionized water

o Commercial herbicide formulation containing ametryn

Preparation of Solutions

Ametryn Stock Standard Solution (100 pg/mL): Accurately weigh 10 mg of ametryn reference
standard and dissolve it in a small amount of methanol in a 100 mL volumetric flask. Make
up to the mark with distilled water. This stock solution should be stored in a refrigerator.

Working Standard Solutions: Prepare a series of working standard solutions with
concentrations ranging from 0.2 to 20 pg/mL by appropriate dilution of the stock standard
solution with distilled water.

Pyridine Solution (1 M): Dissolve 7.91 g of pyridine in distilled water and dilute to 100 mL in a
volumetric flask.

Sodium Hydroxide Solution (0.75 M): Dissolve 3.0 g of NaOH pellets in distilled water and
dilute to 100 mL in a volumetric flask.

Sulfanilic Acid Solution (0.057 M): Dissolve 1.0 g of sulfanilic acid in 50 mL of distilled water
with gentle heating. Cool the solution and dilute to 100 mL in a volumetric flask.

Hydrochloric Acid (1 M): Prepare by diluting concentrated HCI with distilled water.

Sample Preparation

Liquid Formulation: Accurately weigh a quantity of the commercial liquid herbicide
formulation equivalent to 10 mg of ametryn into a 100 mL volumetric flask. Dissolve and
dilute to the mark with methanol. This will be the sample stock solution.
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o Solid Formulation: Accurately weigh a quantity of the powdered solid herbicide formulation
equivalent to 10 mg of ametryn into a 100 mL beaker. Add approximately 50 mL of methanol
and sonicate for 15 minutes to ensure complete dissolution. Transfer the solution to a 100
mL volumetric flask and dilute to the mark with methanol.

o Working Sample Solution: Pipette an appropriate aliquot of the sample stock solution into a
50 mL volumetric flask and dilute with distilled water to obtain a final concentration within the
Beer's law range (0.2-20 pg/mL).

Analytical Procedure

o Pipette 1.0 mL of each working standard solution and the prepared sample solution into
separate 10 mL volumetric flasks.

e To each flask, add 1.0 mL of 1 M pyridine solution and 1.0 mL of 0.75 M NaOH solution.
e Heat the flasks in a water bath at 100°C for 8 minutes.

e Cool the flasks to room temperature under running tap water.

e Add 1.0 mL of 0.057 M sulfanilic acid solution to each flask.

e Make up the volume to 10 mL with distilled water and mix well.

 Allow the solutions to stand for 5 minutes for full color development.

o Measure the absorbance of the yellow-colored solution at 400 nm against a reagent blank
prepared in the same manner but without the ametryn standard or sample.

Calibration Curve

o Plot a graph of absorbance versus the concentration of the ametryn working standard
solutions.

o Perform a linear regression analysis to obtain the equation of the line (y = mx + ¢) and the
correlation coefficient (R?). The R2? value should be close to 1 for good linearity.

Calculation of Ametryn Concentration
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The concentration of ametryn in the sample solution can be determined from the calibration
curve using the measured absorbance. The percentage of ametryn in the herbicide formulation
can then be calculated using the following formula:

Ametryn (%) = (C x V x D) / (W x 10%)

Where:

C = Concentration of ametryn from the calibration curve (pg/mL)

V = Final volume of the sample solution (mL)

D = Dilution factor

W = Weight of the herbicide formulation taken (g)

Visualizations
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Caption: Experimental workflow for the spectrophotometric determination of Ametryn.
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Caption: Reaction pathway for the colorimetric determination of Ametryn.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectrophotometric Determination of Ametryn in
Herbicide Formulations: An Application Note and Protocol]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b12365213#spectrophotometric-
determination-of-ametryn-in-herbicide-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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